4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid

• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 4-(4-pyrrolidin-1-ylpiperidin-1-yl)benzoic acid
• InChI: InChI=1S/C16H22N2O2/c19-16(20)13-3-5-14(6-4-13)18-11-7-15(8-12-18)17-9-1-2-10-17/h3-6,15H,1-2,7-12H2,(H,19,20)
• InChI Key: ZAFRPGGNPXBUQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CCN(CC2)C3=CC=C(C=C3)C(=O)O

Description

4-(4-(Pyrrolidin-1-yl)piperidin-1-yl)benzoic acid is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 5 M sodium hydroxide solution (15 mL, 75.0 mmol) was added to a solution of methyl 4-(4-(pyrrolidin-1-yl)piperidin-1-yl)benzoate described in Production Example 8-1 (2.06 g, 7.14 mmol) in tetrahydrofuran (10 mL) and methanol (10 mL). The reaction liquid was stirred at 50° C. for 4 hours. The reaction liquid was cooled to 0° C. and then 5 M hydrochloric acid was dripped until pH reached 1. The liquid mixture was diluted with ethyl acetate. The organic layer was washed with a saturated saline solution and then dried over anhydrous sodium sulfate. The drying agent was separated by filtration and then the filtrate was concentrated under vacuum to obtain the title compound (1.61 g, 82%).